Cas no 579-43-1 ((R,S)-Dihydrobenzoin)

(R,S)-Dihydrobenzoin structure

Product Name:(R,S)-Dihydrobenzoin

CAS No:579-43-1

Molecular Formula:C₁₄H₁₄O₂

Molecular Weight:214.2598

MDL:MFCD00064253

CID:38459

PubChem ID:24857719

(R,S)-Dihydrobenzoin Properties

Names and Identifiers

- 1,2-Diphenyl-1,2-ethanediol (meso)
- meso-Hydrobenzoin
- meso-1,2-Diphenyl-1,2-ethanediol
- 1,2-Ethanediol, 1,2-diphenyl-, (R*,S*)-
- 1,2-Ethanediol, 1,2-diphenyl-, meso-
- Hydrobenzoin, meso-
- meso-1,2-Diphenylethylene glycol
- meso-Stilbene glycol
- (1R,2S)-1,2-diphenylethane-1,2-diol
- CO9A49A84I
- IHPDTPWNFBQHEB-OKILXGFUSA-N
- AX8137539
- ST24030836
- CS-W000210
- meso-Hydrobenzoin, 99%
- 1,2-ETHANEDIOL, 1,2-DIPHENYL-, (1R,2S)-REL-
- NSC-133570
- erythro-1,2-Diphenylethane-1,2-diol
- MFCD00064253
- CS-0132196
- AC8921
- H0816
- A869559
- AC-23165
- HYDROBENZOIN MESO-FORM [MI]
- Q27121702
- rel-(1R,2S)-1,2-Diphenylethane-1,2-diol
- SCHEMBL915218
- AS-56888
- 579-43-1
- CHEBI:50015
- ERYTHRO-HYDROBENZOIN
- NSC 133570
- UNII-CO9A49A84I
- DTXSID701021446
- 1,2-di(phenyl)ethane-1,2-diol
- AKOS016009876
- (R,S)-Dihydrobenzoin
- +Expand
- MDL： MFCD00064253
- InChIKey： IHPDTPWNFBQHEB-OKILXGFUSA-N
- Inchi： 1S/C14H14O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-16H/t13-,14+
- SMILES： O([H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]
- BRN： 2050814

Computed Properties

Exact Mass: 214.099
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 214.099
Heavy Atom Count: 16
Complexity: 171
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 2.45360
PSA: 40.46000
Merck: 4777
Refractive Index: 1.624
Boiling Point: 373.0±37.0 °C at 760 mmHg
Melting Point: 137-139 °C (lit.)
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 179.8±21.1 °C
FEMA: 3226
Solubility: Soluble in hot alcohol or chloroform.
Color/Form: White crystalline powder
Density: 1.2±0.1 g/cm3

(R,S)-Dihydrobenzoin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RXV-1g	Meso-hydrobenzoin	579-43-1	98%	1g	$16.00
A2B Chem LLC	AB75379-1g	Meso-hydrobenzoin	579-43-1	98%	1g	$17.00	2024-04-19
Aaron	AR003S67-1g	Meso-hydrobenzoin	579-43-1	98%	1g	$20.00
abcr	AB133743-5g	meso-Hydrobenzoin, 95%; .	579-43-1	95%	5g	€99.00
Ambeed	A329380-1g	rel-(1R,2S)-1,2-Diphenylethane-1,2-diol	579-43-1	98%	1g	$19.00
Chemenu	CM160723-100g	meso-Hydrobenzoin	579-43-1	95%	100g	$359
Crysdot LLC	CD12059035-100g	Meso-hydrobenzoin	579-43-1	95+%	100g	$380
eNovation Chemicals LLC	D916982-10g	meso-Hydrobenzoin	579-43-1	97%	10g	$180	2022-07-28
Key Organics Ltd	AS-56888-1MG	(1R,2S)-1,2-diphenylethane-1,2-diol	579-43-1	>97%	1mg	£37.00	2023-09-09
TRC	D454893-1g	(R,S)-Dihydrobenzoin	579-43-1		1g	$ 69.00	2023-09-07

(R,S)-Dihydrobenzoin Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:579-43-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:579-43-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(R,S)-Dihydrobenzoin Related Literature

1. Hydrogen atom transfer from 1,2- and 1,3-diols to the cumyloxyl radical. The role of structural effects on metal-ion induced C–H bond deactivation

Teo Martin,Michela Salamone,Massimo Bietti Chem. Commun. 2019 55 5227
2. Probing the mechanism of benzaldehyde reduction to chiral hydrobenzoin on the CNT surface under near-UV light irradiation

Yunwei Wang,Pengju Ren,Xianmo Gu,Xiaodong Wen,Yingyong Wang,Xiangyun Guo,Eric R. Waclawik,Huaiyong Zhu,Zhanfeng Zheng Green Chem. 2016 18 1482
3. Asymmetric benzoylation and Henry reaction using reusable polytopic bis(oxazoline) ligands and copper(ii)

Maria Torres-Werlé,Adela Nano,Aline Maisse-Fran?ois,Stéphane Bellemin-Laponnaz New J. Chem. 2014 38 4748
4. Visible light flavin photo-oxidation of methylbenzenes, styrenes and phenylacetic acids

Robert Lechner,Susanne Kümmel,Burkhard K?nig Photochem. Photobiol. Sci. 2010 9 1367
5. Desymmetrisation of meso-diols mediated by non-enzymatic acyl transfer catalysts

álvaro Enríquez-García,E. Peter Kündig Chem. Soc. Rev. 2012 41 7803
6. Oxidative carbon–carbon bond cleavage of 1,2-diols to carboxylic acids/ketones by an inorganic-ligand supported iron catalyst

Weiming Chen,Xin Xie,Jian Zhang,Jian Qu,Can Luo,Yaozhu Lai,Feng Jiang,Han Yu,Yongge Wei Green Chem. 2021 23 9140
7. Influence of the pendant arm in deoxydehydration catalyzed by dioxomolybdenum complexes supported by amine bisphenolate ligands

Timothy C. Siu,Israel Silva,Maiko J. Lunn,Alex John New J. Chem. 2020 44 9933
8. Evidences in favour of a single electron transfer (SET) mechanism in the TiO2 sensitized photo-oxidation of α-hydroxy- and α,β-dihydroxybenzyl derivatives in water

Marta Bettoni,Tiziana Del Giacco,Fausto Elisei,Cesare Rol,Giovanni V. Sebastiani Phys. Chem. Chem. Phys. 2010 12 5425
9. The product-controllable aerobic oxidative cleavage of vicinal diols using vanadium-based photocatalysts

Guobao Yang,Jing Shi,Haijing Sun,Xinli Tong React. Chem. Eng. 2022 7 1150
10. Design of coordination polymers based on combinations of 1,2-diphenylethane-1,2-diyl diisonicotinate with Cu(ii), Zn(ii), Cd(ii) and Co(ii)

Sofia Zazouli,Nathalie Gruber,Véronique Bulach,Sylvie Ferlay,Abdelaziz Jouaiti CrystEngComm 2022 24 7632

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:579-43-1)(R,S)-Dihydrobenzoin

Purity:99%

Quantity:25g

Price($):266.0